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Compound of Interest

Compound Name: Methyl 2-methylnicotinate

Cat. No.: B140655

An In-depth Technical Guide to the Chemical Properties and Structure of Methyl 2-
methylnicotinate

Introduction

Methyl 2-methylnicotinate, a derivative of nicotinic acid (a form of vitamin B3), is a significant
heterocyclic compound. It serves as a versatile intermediate in the synthesis of various bicyclic
nitrogen-containing heterocycles and other complex molecules, including active pharmaceutical
ingredients (APIs). Its utility in organic synthesis and drug discovery necessitates a thorough
understanding of its chemical and structural characteristics. This guide provides a
comprehensive overview of the chemical properties, structure, and synthesis of Methyl 2-
methylnicotinate, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure

The structure of Methyl 2-methylnicotinate is characterized by a pyridine ring substituted at
the 2- and 3-positions. A methyl group (-CHs) is attached at the 2-position, and a methyl ester
group (-COOCH:S3) is located at the 3-position. The formal IUPAC name for this compound is
methyl 2-methylpyridine-3-carboxylate.[1]
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Chemical Structure of Methyl 2-methylnicotinate
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Caption: 2D structure of Methyl 2-methylnicotinate.

Chemical and Physical Properties

The physicochemical properties of Methyl 2-methylnicotinate are summarized in the table
below. These properties are crucial for its handling, storage, and application in chemical
reactions.
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Property Value Reference(s)
CAS Number 65719-09-7 [2][1][3]
Molecular Formula CsHsNO2 [21[1]131[4]
Molecular Weight 151.16 g/mol [21[1]131[4]
methyl 2-methylpyridine-3-
IUPAC Name y Yy [1]
carboxylate
Methyl 2-methyl-3-
pyridinecarboxylate, 2-
Synonyms o [3]
Methylnicotinic acid methyl
ester
Boiling Point 102-104°C at 10 mmHg [2]
Density 1.104 + 0.06 g/cm3 (Predicted) [2]
B Soluble in chloroform and
Solubility [2][3]
methanol.
InChl=1S/C8H9NO2/c1-6-
InChl 7(8(10)11-2)4-3-5-9-6/h3-5H,1-  [1]
2H3
KLHWBYHFWALOIJ-
InChlKey [1]
UHFFFAOYSA-N
SMILES COC(=0)C1=C(C)N=CC=C1 [1]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity confirmation of

Methyl 2-methylnicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) NMR spectroscopy provides detailed information about the hydrogen atoms in the

molecule.
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e 'H NMR (400MHz, CDCls) & ppm: 8.61 (dd, J=4.9, 1.8Hz, 1H), 8.19 (dd, J=7.9, 1.7Hz, 1H),
7.20 (dd, J=7.9, 4.7Hz, 1H), 3.91 (s, 3H), 2.83 (s, 3H).[5]

Carbon-13 (33C) NMR data is also available for this compound, providing insights into the
carbon framework.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present. Characteristic absorption
bands are expected for the C=0 of the ester and the C=N and C=C bonds of the pyridine ring.

[1]

Synthesis and Experimental Protocols

A common method for the synthesis of Methyl 2-methylnicotinate involves a two-step process
that avoids the use of hazardous reagents like acrolein.[5] This method is suitable for industrial
production due to its mild conditions, readily available starting materials, and high yield.[5]

Synthesis Workflow

The synthesis proceeds through the formation of an intermediate from 1,1,3,3-
tetramethoxypropane, which then reacts with a B-aminocrotonic acid ester to form the final
product.[5]
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Caption: General workflow for the synthesis of Methyl 2-methylnicotinate.

Detailed Experimental Protocol

The following protocol is based on a patented synthesis method.[5]

Step 1: Preparation of the Intermediate (Compound B)

¢ In a suitable reactor, charge 1.5 mol of 1,1,3,3-tetramethoxypropane at room temperature.

e While stirring, slowly add 2.0 mol of a 30% (w/w) aqueous solution of p-toluenesulfonic acid.

o Heat the reaction mixture to 50°C and maintain this temperature for 3 hours to complete the
formation of the intermediate.

Step 2: Synthesis of Methyl 2-methylnicotinate

 In a separate reactor, combine 1.0 mol of f-aminocrotonic acid methyl ester and 5.0 mol of
methanol.
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» Heat the mixture to 60°C.

e Add the intermediate compound prepared in Step 1 to this mixture.
e Maintain the reaction at 60°C for 7 hours.

Step 3: Product Isolation and Purification

» After the reaction is complete, concentrate the resulting solution under reduced pressure to
remove the solvent.

e Wash the crude product with water.
 Purify the product by vacuum distillation to obtain pure Methyl 2-methylnicotinate.[5]

This method reportedly achieves a yield of over 65% with a purity exceeding 98%.[5]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 2-methylnicotinate is reported to cause skin irritation and serious eye
irritation.[1] Some reports also indicate that it may cause serious eye damage.[1] Therefore,
appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this compound. Work should be conducted in a well-ventilated area or a
fume hood.

Conclusion

Methyl 2-methylnicotinate is a valuable building block in organic and medicinal chemistry.
This guide has provided a detailed overview of its chemical structure, physical and chemical
properties, spectroscopic data, and a robust synthesis protocol. The information presented,
including structured data tables and process diagrams, serves as a comprehensive technical
resource for scientists and researchers engaged in the fields of chemical synthesis and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b140655?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methylnicotinate
https://m.chemicalbook.com/ProductChemicalPropertiesCB4765701_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4765701.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4765701.aspx
https://www.scbt.com/p/methyl-2-methylnicotinate-65719-09-7
https://patents.google.com/patent/CN112824387A/en
https://patents.google.com/patent/CN112824387A/en
https://www.benchchem.com/product/b140655#methyl-2-methylnicotinate-chemical-properties-and-structure
https://www.benchchem.com/product/b140655#methyl-2-methylnicotinate-chemical-properties-and-structure
https://www.benchchem.com/product/b140655#methyl-2-methylnicotinate-chemical-properties-and-structure
https://www.benchchem.com/product/b140655#methyl-2-methylnicotinate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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